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Compound of Interest

Compound Name: Heptane, 2,2,5-trimethyl-

Cat. No.: B15175853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical decision in the pharmaceutical industry,

influencing reaction kinetics, yield, purity, and the overall safety and environmental impact of a

process. While common solvents are well-characterized, the exploration of less conventional

alternatives like trimethylheptane isomers can offer advantages in specific applications. This

guide provides a comparative study of various trimethylheptane isomers, presenting their

physical properties and outlining experimental protocols for their characterization to aid in

informed solvent selection.

Comparative Physical Properties of
Trimethylheptane Isomers
The following table summarizes key physical properties of several trimethylheptane isomers,

which are crucial for their evaluation as potential solvents. These properties directly impact

their behavior in chemical processes, including their volatility, density, and interaction with other

substances.
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Isomer
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/cm³) at
20°C

Refractiv
e Index at
20°C

2,2,4-

Trimethylh

eptane

14720-74-

2
C₁₀H₂₂ 142.28 149.4[1] 0.7275[1] ~1.409

2,2,5-

Trimethylh

eptane

20291-95-

6
C₁₀H₂₂ 142.286

148 -

150.81[2]

[3]

0.7240[3] 1.4078[3]

2,3,5-

Trimethylh

eptane

20278-85-

7
C₁₀H₂₂ 142.28 ~158 ~0.74 ~1.415

2,3,6-

Trimethylh

eptane

4032-93-3 C₁₀H₂₂ 142.285
155 -

157.3[4][5]

0.73 -

0.735[4][5]

1.4108 -

1.413[4][5]

3,3,5-

Trimethylh

eptane

7154-80-5 C₁₀H₂₂ 142.28 156[6] 0.755[6] 1.423[6]

3,4,5-

Trimethylh

eptane

20278-89-

1
C₁₀H₂₂ 142.29 162.51[7] 0.7520[7] 1.4206[7]

Experimental Protocols for Solvent Characterization
The effective evaluation of a novel solvent requires rigorous experimental characterization.

Below are detailed methodologies for determining key solvent properties.

Determination of Boiling Point
The boiling point is a fundamental physical property that indicates the volatility of a solvent.

Methodology:
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Apparatus: A distillation apparatus consisting of a round-bottom flask, a heating mantle, a

condenser, a thermometer, and a collection flask.

Procedure:

Place a small volume of the trimethylheptane isomer into the round-bottom flask along

with a few boiling chips to ensure smooth boiling.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distillation head to accurately measure the temperature of the

vapor.

Begin heating the sample gently with the heating mantle.

Record the temperature at which a steady stream of distillate is collected in the receiving

flask. This temperature is the boiling point of the substance at the recorded atmospheric

pressure.

For highly accurate determinations, the measured boiling point should be corrected to

standard pressure (760 mmHg).

Determination of Density
Density is an important parameter for mass transfer calculations and for assessing the potential

for phase separation.

Methodology:

Apparatus: A pycnometer (a small glass flask with a precise volume), a balance with a

readability of at least 0.1 mg, and a constant-temperature water bath.

Procedure:

Clean and dry the pycnometer thoroughly and record its empty mass.

Fill the pycnometer with the trimethylheptane isomer, ensuring no air bubbles are trapped.
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Place the filled pycnometer in the constant-temperature water bath (e.g., at 20°C) until it

reaches thermal equilibrium.

Carefully remove any excess liquid from the capillary opening.

Dry the outside of the pycnometer and weigh it.

The density is calculated by dividing the mass of the liquid by the calibrated volume of the

pycnometer.

Determination of Refractive Index
The refractive index is a measure of how much light bends as it passes through the solvent and

is useful for purity assessment and identification.

Methodology:

Apparatus: An Abbe refractometer.

Procedure:

Calibrate the refractometer using a standard of known refractive index (e.g., distilled

water).

Place a few drops of the trimethylheptane isomer onto the prism of the refractometer.

Close the prism and allow the sample to reach the temperature of the instrument, which is

typically controlled by a circulating water bath (e.g., at 20°C).

Look through the eyepiece and adjust the control knob until the dividing line between the

light and dark fields is sharp and centered on the crosshairs.

Read the refractive index value from the scale.

Logical Workflow for Solvent Selection
The process of selecting a new solvent for a pharmaceutical process is a multi-step endeavor

that involves both theoretical screening and experimental validation. The following diagram
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illustrates a typical workflow.
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Caption: A logical workflow for the selection and validation of a new solvent.

Signaling Pathway for Solvent Property
Determination
The determination of a solvent's suitability is a hierarchical process where basic physical

properties inform more complex performance characteristics.
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Caption: Pathway from fundamental properties to application suitability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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